Cas no 2172146-62-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid
• CAS No: 2172146-62-0
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5761936
• PubChem ID: 165502015
• Update Time: 2025-05-27

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1481483
• 2172146-62-0
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]oxolane-3-carboxylic acid
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid

• Inchi： 1S/C27H24N2O6/c30-24(29-27(25(31)32)13-14-34-16-27)17-9-11-18(12-10-17)28-26(33)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23H,13-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KTRBGASGQQZYMJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid (CAS No. 2172146-62-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid (CAS No. 2172146-62-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acid derivatives, as they are critical for developing novel therapeutics, including anticancer agents and antimicrobial peptides. The compound’s carboxylic acid functionality further enhances its reactivity, enabling seamless integration into complex molecular architectures.

The growing interest in peptide-based drug discovery has propelled the demand for high-purity building blocks like CAS No. 2172146-62-0. With the rise of personalized medicine and bioconjugation techniques, this compound is often discussed in forums exploring click chemistry and targeted drug delivery systems. Its stability under mild conditions and compatibility with automated synthesizers make it a favorite among laboratories focusing on high-throughput screening. Additionally, its role in proteomics research aligns with trending topics such as AI-driven drug design and CRISPR-based therapeutics.

From a synthetic perspective, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid exemplifies the convergence of organic chemistry and biotechnology. Its oxolane (tetrahydrofuran) ring contributes to conformational rigidity, a property highly sought after in peptide mimetics. This structural feature is frequently highlighted in studies investigating enzyme inhibitors and GPCR modulators. Furthermore, the compound’s benzamide moiety offers opportunities for derivatization, catering to the increasing demand for structure-activity relationship (SAR) studies in modern pharmacology.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for Fmoc deprotection, a process central to using this compound. Searches for non-toxic cleavage reagents or microwave-assisted peptide synthesis often reference derivatives of CAS No. 2172146-62-0. The compound’s compatibility with water-soluble coupling agents also aligns with the industry’s shift toward solvent-free reactions, a hot topic in ustainable pharmaceutical manufacturing.

Analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to validate the purity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-3-carboxylic acid. These methods are critical for ensuring batch-to-batch consistency, a priority for contract research organizations (CROs) and API manufacturers. The compound’s spectral data is often shared in open-access databases, supporting the open science movement and collaborative drug development initiatives.

In summary, CAS No. 2172146-62-0 represents a versatile tool in medicinal chemistry, bridging gaps between academic research and industrial applications. Its relevance to next-generation biologics and nanomedicine ensures its continued prominence in scientific literature and patent filings. As the field evolves, this compound will likely remain a cornerstone for innovations in therapeutic peptide engineering and biomaterials science.